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Compound of Interest

Compound Name: 1-(4-(Methylthio)phenyl)piperazine
CAS No.: 80835-30-9
Cat. No.: B3155698

Get Quote

Introduction & Strategic Context

1-[4-(methylsulfanyl)phenyl]piperazine (CAS: 80835-30-9), also known as 1-(4-
methylthiophenyl)piperazine, is a pharmacophore embedded in several therapeutic agents,
most notably the triazole antifungal Itraconazole.

While the free base is useful for N-alkylation reactions, the salt forms (HCIl and HBr) are
preferred for:

« Purification: Salt formation is a highly effective method to reject non-basic impurities (e.g.,
unreacted halo-benzenes) from the palladium-catalyzed Buchwald-Hartwig coupling or
nucleophilic aromatic substitution steps used to create the piperazine core.

o Storage Stability: The free base is prone to oxidation at the sulfur atom (forming
sulfoxides/sulfones) and potential discoloration. Crystalline salts significantly retard these
degradation pathways.

» Solubility: Enhancing aqueous solubility for subsequent analytical characterization or
agueous-phase reactions.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3155698#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3155698?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Chemical Properties & Stoichiometry

e Molecular Weight (Free Base): 208.32 g/mol
o Basicity (pKa): The molecule contains two nitrogen atoms.[1]
o N1 (Secondary amine): pKa ~9.0-9.5 (Highly basic, protonates first).

o N4 (Aniline-like tertiary amine): pKa < 2.0 (Low basicity due to conjugation with the phenyl
ring).

o Implication: Under controlled conditions (1.0-1.1 equivalents of acid), the monosalt is formed
exclusively at the secondary amine. Excess strong acid can force the formation of a
dihydrochloride/dihydrobromide, which is often hygroscopic and less desirable for handling.

Experimental Protocols
Protocol A: Preparation of the Monohydrochloride (HCI)
Salt

Objective: To isolate the chemically stable, non-hygroscopic monohydrochloride salt.

Materials

e Precursor: 1-[4-(methylsulfanyl)phenyl]piperazine (Free Base).

e Solvent: Isopropanol (IPA) or Ethanol (Absolute). Rationale: Alcohols provide a balance
where the free base is soluble hot, but the salt is insoluble cold, driving high yields.

e Reagent: 4M HCI in Dioxane or 5-6M HCI in Isopropanol. Avoid aqueous HCI if possible to
prevent hydrate formation, unless a hydrate is specifically desired.

Step-by-Step Procedure

¢ Dissolution:

o Charge 10.0 g (48.0 mmol) of 1-[4-(methylsulfanyl)phenyl]piperazine into a 250 mL three-
necked round-bottom flask.
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o Add 80 mL of Isopropanol (IPA).

o Heat to 60—65°C with stirring until a clear, homogeneous solution is obtained.

¢ Acid Addition:
o Cool the solution to 40—-45°C.

o Slowly add 13.2 mL of 4M HCI in Dioxane (52.8 mmol, 1.1 eq) dropwise over 20 minutes
via an addition funnel.

o Observation: A white precipitate should begin to form almost immediately.[2]

o Critical Process Parameter (CPP): Maintain temperature >40°C during addition to prevent
rapid occlusion of impurities in the crystal lattice.

o Crystallization:
o Allow the slurry to cool slowly to room temperature (20—25°C) over 2 hours.
o Chill in an ice bath (0-5°C) for an additional 1 hour to maximize yield.
« Filtration & Washing:
o Filter the solids using a Buchner funnel under vacuum.
o Wash the cake twice with 10 mL of cold IPA.

o Wash once with 10 mL of MTBE (Methyl tert-butyl ether) to remove residual alcohol and
facilitate drying.

e Drying:
o Dry in a vacuum oven at 50°C for 12 hours.

Expected Yield: 85-92% Appearance: White to off-white crystalline solid.

Protocol B: Preparation of the Hydrobromide (HBr) Salt
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Objective: To prepare the HBr salt, often used for specific polymorph control or when higher
density crystals are required for filtration.

Materials

e Precursor: 1-[4-(methylsulfanyl)phenyl]piperazine (Free Base).
e Solvent: Ethyl Acetate (EtOAc) and Methanol (MeOH) mixture (9:1).

» Reagent: 48% Aqueous Hydrobromic Acid (HBr).

Step-by-Step Procedure

e Dissolution:

o Dissolve 10.0 g (48.0 mmol) of the free base in 100 mL of Ethyl Acetate/Methanol (9:1 v/v)
at room temperature.

Acid Addition:

o Add 3.0 mL of 48% ag. HBr (approx. 53 mmol, 1.1 eq) dropwise.

o Note: The water introduced by the acid may cause a biphasic gum initially. Vigorous
stirring is required to induce crystallization.

Polymorph Aging (Ostwald Ripening):

o Heat the resulting slurry to reflux (approx. 70°C) for 30 minutes. This converts any kinetic
amorphous/gummy precipitates into the thermodynamic crystalline form.

o Cool slowly to 20°C.

Isolation:

o Filter the heavy white solid.

o Wash with Ethyl Acetate (2 x 15 mL).

Drying:
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o Dry at 55°C under vacuum.

Expected Yield: 80—88%

Process Visualization & Logic
Synthesis Workflow

The following diagram illustrates the critical path for salt formation, highlighting the decision

points for solvent selection.
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Caption: Workflow for the selective preparation of HCl and HBr salts, emphasizing temperature

control for HCI and reflux aging for HBr to ensure crystallinity.

Characterization & Specifications

The following table summarizes the expected data for validation.

Specification (HCI

Specification (HBr

Parameter Method
Salt) Salt)
White crystalline White to off-white ]
Appearance ] Visual
powder solid
Melting Point 230°C — 235°C (dec.) 215°C — 220°C (dec.) Capillary Method

Stoichiometry

1.0: 1.0 (Base : Acid)

1.0:1.0 (Base : Acid)

AgNO3 Titration

Soluble: Water,

Soluble: DMSO, Hot

Solubility MeOHInsoluble: Visual/Gravimetric
Waterlnsoluble: DCM
EtOAc, Ether
o Low (Non- Moderate (Store )
Hygroscopicity ] ) DVS Analysis
hygroscopic) desiccated)

Analytical Validation (NMR)

In the 1H-NMR (DMSO-d6), the salt formation is confirmed by the downfield shift of the
piperazine protons adjacent to the secondary amine.

e Free Base:

~2.8 ppm (piperazine CH2 adjacent to NH).

e HCI Salt:

~3.2-3.4 ppm (broadening and shift due to NH2+).

e Methylthio Group: Singlet at

~2.4 ppm (remains largely unchanged).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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